Cas no 7314-32-1 (L-Methionine Sulfone)

L-Methionine Sulfone is a stable oxidation product of L-methionine, characterized by its sulfone functional group. This compound is primarily utilized in biochemical and pharmaceutical research due to its role as a metabolic intermediate and its applications in studying sulfur-containing amino acid pathways. Its high chemical stability and well-defined structure make it suitable for use as a reference standard in analytical techniques such as HPLC and mass spectrometry. Additionally, L-Methionine Sulfone serves as a valuable precursor in synthetic chemistry for modifying peptides and other biomolecules. Its purity and consistent performance ensure reliability in experimental and industrial applications.
L-Methionine Sulfone structure
L-Methionine Sulfone structure
Product Name:L-Methionine Sulfone
CAS No:7314-32-1
MF:C5H11NO4S
MW:181.21014046669
MDL:MFCD00066020
CID:85879
PubChem ID:445282
Update Time:2025-06-08

L-Methionine Sulfone Chemical and Physical Properties

Names and Identifiers

    • (S)-2-Amino-4-(methylsulfonyl)butanoic acid
    • H-Met(O2)-OH
    • L-Methionine sulphone
    • H-Met(O_2)-OH
    • L-Methionine sulfone
    • H-L-Met(O2)-OH
    • H-Met(O)2-OH
    • H-Met(O?)-OH
    • L-2-Amino-4-(methylsulfonyl)butanoic acid
    • L-Methionine, S,S-dioxide
    • HY-W097491
    • (2S)-2-amino-4-methylsulfonyl-butanoic acid
    • METHIONINE IMPURITY B [EP IMPURITY]
    • UNII-V3Z9QH81BX
    • V3Z9QH81BX
    • (S)-Amino-4-(methylsulphonyl)butyric acid
    • (2S)-2-azaniumyl-4-(methanesulfonyl)butanoate
    • L-METHIONINE-S-DIOXIDE
    • EINECS 230-774-7
    • (2S)-2-Amino-4-(methylsulfonyl)butanoic Acid (L-Methionine Sulfone)
    • CHEMBL442720
    • S-DIOXYMETHIONINE
    • CS-0150133
    • AM82150
    • (2S)-2-amino-4-methylsulfonylbutanoic acid
    • (2S)-2-amino-4-methanesulfonylbutanoic acid
    • DB03790
    • Butanoic acid, 2-amino-4-(methylsulfonyl)-, (2S)-
    • Methionine sulfone (H-L-Met(O2)-OH)
    • AKOS006239561
    • SCHEMBL153635
    • Methionine sulfone
    • Q27103083
    • CHEBI:21363
    • L-METHIONINESULFONE
    • EN300-1168237
    • (2S)-2-amino-4-(methylsulfonyl)butanoic acid
    • NS00080423
    • (S)-2-Amino-4-(methylsulfonyl)butanoicacid
    • F11012
    • MFCD00066020
    • AS-46950
    • 7314-32-1
    • methionine S,S-dioxide
    • 820-10-0
    • UCUNFLYVYCGDHP-BYPYZUCNSA-N
    • L-Methionine Sulfone
    • MDL: MFCD00066020
    • Inchi: 1S/C5H11NO4S/c1-11(9,10)3-2-4(6)5(7)8/h4H,2-3,6H2,1H3,(H,7,8)/t4-/m0/s1
    • InChI Key: UCUNFLYVYCGDHP-BYPYZUCNSA-N
    • SMILES: S(C)(CC[C@@H](C(=O)O)N)(=O)=O
    • BRN: 1725510

Computed Properties

  • Exact Mass: 181.04100
  • Monoisotopic Mass: 181.041
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: -3.1
  • Topological Polar Surface Area: 97.5

Experimental Properties

  • Color/Form: White crystals
  • Density: 1.385
  • Melting Point: ~275 °C (dec.)
  • Boiling Point: 450.5°C at 760 mmHg
  • Flash Point: 226.3°C
  • Refractive Index: 1.512
  • PSA: 105.84000
  • LogP: 0.61410
  • Solubility: Not available

L-Methionine Sulfone Security Information

L-Methionine Sulfone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
BAI LING WEI Technology Co., Ltd.
414826-1G
L-Methionine sulfone, 99%
7314-32-1 99%
1G
¥ 460 2021-07-08
BAI LING WEI Technology Co., Ltd.
414826-5G
L-Methionine sulfone, 99%
7314-32-1 99%
5G
¥ 964 2021-07-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-ZY418-200mg
L-Methionine Sulfone
7314-32-1 98%
200mg
47.0CNY 2021-07-16
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-ZY418-1g
L-Methionine Sulfone
7314-32-1 98%
1g
154.0CNY 2021-07-16
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-ZY418-5g
L-Methionine Sulfone
7314-32-1 98%
5g
508.0CNY 2021-07-16
TRC
M260515-1g
L-Methionine Sulfone
7314-32-1
1g
$ 81.00 2023-09-07
TRC
M260515-5g
L-Methionine Sulfone
7314-32-1
5g
$ 150.00 2023-09-07
TRC
M260515-25g
L-Methionine Sulfone
7314-32-1
25g
$ 598.00 2023-09-07
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
S914709-250mg
(S)-2-Amino-4-(methylsulfonyl)butanoic acid
7314-32-1 98%
250mg
¥88.00 2022-09-28
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
S914709-1g
(S)-2-Amino-4-(methylsulfonyl)butanoic acid
7314-32-1 98%
1g
¥268.00 2022-09-28
Recommended suppliers
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.